1-benzyl-3,5-dibromo-1H-1,2,4-triazole
Overview
Description
Triazole derivatives, including "1-benzyl-3,5-dibromo-1H-1,2,4-triazole," are of significant interest due to their wide range of applications in medicinal chemistry, agriculture, and materials science. These compounds are known for their versatility in chemical reactions and their ability to form stable heterocyclic structures.
Synthesis Analysis
The synthesis of triazole derivatives often involves azide-alkyne cycloaddition reactions, known as click chemistry, which provides a reliable method for obtaining a variety of triazole compounds with high selectivity and yield. For instance, the synthesis of 5-substituted 1-hydroxy-1,2,3-triazoles through directed lithiation of 1-(benzyloxy)-1,2,3-triazole demonstrates the chemical versatility of these compounds (Uhlmann et al., 1997).
Molecular Structure Analysis
The crystal and molecular structures of triazole derivatives reveal important insights into their geometric and electronic characteristics. Studies have shown that the molecular structure of triazole compounds can significantly influence their physical and chemical properties, including their reactivity and stability (Boechat et al., 2010).
Chemical Reactions and Properties
Triazole derivatives participate in a variety of chemical reactions, showcasing their reactivity towards nucleophiles, electrophiles, and radicals. Their ability to undergo substitution, addition, and cyclization reactions makes them valuable scaffolds in organic synthesis. The bromine atoms in "1-benzyl-3,5-dibromo-1H-1,2,4-triazole" can be selectively substituted, providing a pathway to a wide range of functionalized triazole derivatives (Iddon & Nicholas, 1996).
Scientific Research Applications
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Green Chemistry and Pharmaceutical Applications
- Field: Green Chemistry and Pharmaceutical Chemistry .
- Application: 1,2,4-triazoles have important applications in pharmaceutical chemistry . They are developed to a lesser extent compared to their 1,2,3 counterparts .
- Method: Synthesis of 1,2,4-triazole systems by means of classical and green chemistry conditions involving ultrasound chemistry and mechanochemistry .
- Results: The focus is on compounds/scaffolds that possess biological/pharmacophoric properties .
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Nucleophilic Substitution Study
- Field: Organic Chemistry .
- Application: This study details the nucleophilic substitution of 1-benzyl-3,5-dibromo-lH-1,2,4-triazole .
- Method: A variety of nucleophiles have been studied. The nucleophiles studied primarily fall into the categories of Phosphorous, Oxygen and Sulphur species .
- Results: Some of the initially formed substitution products are thermally unstable and undergo unique rearrangements .
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Antibacterial Agents
- Field: Pharmaceutical Chemistry .
- Application: 1,2,4-triazoles are important antibacterial agents . They are characterized by multidirectional biological activity .
- Method: A large volume of research on triazole and their derivatives has been carried out, proving significant antibacterial activity of this heterocyclic core .
- Results: Rational design and development of the novel antibacterial agents incorporating 1,2,4-triazole can help in dealing with the escalating problems of microbial resistance .
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Analytical Uses
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Synthetic Transformations
- Field: Organic Chemistry .
- Application: This study details the synthetic transformations of 1-benzyl-3,5-dibromo-1H-1,2,4-triazole .
- Method: A variety of nucleophiles have been studied. The nucleophiles studied primarily fall into the categories of Phosphorous, Oxygen and Sulphur species .
- Results: Some of the initially formed substitution products are thermally unstable and undergo unique rearrangements .
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Pharmaceutical Applications
- Field: Pharmaceutical Chemistry .
- Application: 1,4-Dihydropyridine (1,4-DHP) is one of the foremost notable organic scaffolds with diverse pharmaceutical applications .
- Method: This study highlights recent accomplishments in the construction of 1,4-DHP with structural and functional modifications using multi-component one-pot and green synthetic methodologies .
- Results: The various intrinsic therapeutic applications, ranging from calcium channel blocker, anti-oxidative, anticancer, anti-inflammatory, anti-microbial, anti-hypertensive, anti-diabetic, anticoagulants, anti-cholinesterase, neuro-protective, and other miscellaneous activities, have been summarized .
Safety And Hazards
The compound is associated with several hazard statements including H228, H302+H312+H332, H315, and H3191. Precautionary measures include P210, P280, and P301+P3121. It’s important to handle this compound with care and follow safety guidelines.
Future Directions
Future research opportunities in this area could involve studying more nucleophiles and exploring other potential applications of 1-benzyl-3,5-dibromo-1H-1,2,4-triazole2.
properties
IUPAC Name |
1-benzyl-3,5-dibromo-1,2,4-triazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7Br2N3/c10-8-12-9(11)14(13-8)6-7-4-2-1-3-5-7/h1-5H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXSNCHAOAYRKCF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=NC(=N2)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7Br2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60363062 | |
Record name | 1-benzyl-3,5-dibromo-1H-1,2,4-triazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60363062 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
17.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24819111 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
1-benzyl-3,5-dibromo-1H-1,2,4-triazole | |
CAS RN |
106724-85-0 | |
Record name | 3,5-Dibromo-1-(phenylmethyl)-1H-1,2,4-triazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=106724-85-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-benzyl-3,5-dibromo-1H-1,2,4-triazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60363062 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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